Cas no 2229682-49-7 (4-amino-6-(4-fluorophenyl)hex-5-enoic acid)

• Product Name: 4-amino-6-(4-fluorophenyl)hex-5-enoic acid
• CAS No: 2229682-49-7
• MF: C₁₂H₁₄FNO₂
• MW: 223.243466854095
• CID: 6291276
• PubChem ID: 165705776
• Update Time: 2025-05-21

4-amino-6-(4-fluorophenyl)hex-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-6-(4-fluorophenyl)hex-5-enoic acid
• EN300-1789142
• 2229682-49-7

• Inchi： 1S/C12H14FNO2/c13-10-4-1-9(2-5-10)3-6-11(14)7-8-12(15)16/h1-6,11H,7-8,14H2,(H,15,16)/b6-3+
• InChI Key： RNQUCLRFOXUGCB-ZZXKWVIFSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/C(CCC(=O)O)N

Computed Properties

• Exact Mass: 223.10085685g/mol
• Monoisotopic Mass: 223.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-amino-6-(4-fluorophenyl)hex-5-enoic acid

Introduction to 4-Amino-6-(4-Fluorophenyl)Hex-5-Enoic Acid (CAS No. 2229682-49-7)

The compound 4-amino-6-(4-fluorophenyl)hex-5-enoic acid, identified by the CAS registry number CAS No. 2229682-49-7, is a chemically synthesized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of amino acids, specifically featuring an amino group (-NH₂) and a carboxylic acid group (-COOH), with a fluorinated aromatic ring and an unsaturated carbon chain in its structure.

The molecular structure of 4-amino-6-(4-fluorophenyl)-hex-5-enoic acid is characterized by a six-carbon chain (hexanoic acid backbone), with an amino group attached at the fourth carbon and a fluorinated phenyl group at the sixth position. The presence of the double bond (C=C) at the fifth position introduces geometric isomerism, which can influence its physical properties and reactivity.

Recent studies have highlighted the importance of such compounds in drug discovery and development processes. The amino group provides nucleophilic properties, while the carboxylic acid group imparts acidic characteristics, making this compound versatile in various chemical reactions such as peptide bond formation, esterification, and amidation. Additionally, the fluorinated phenyl group enhances the compound's stability and bioavailability, making it a promising candidate for pharmaceutical applications.

In terms of synthesis, researchers have explored various methods to efficiently produce 4-amino-6-(4-fluorophenyl)-hex-5-enoic acid using green chemistry principles. These methods include enzymatic catalysis, microwave-assisted synthesis, and continuous flow reactions, which not only improve yield but also reduce environmental impact.

The compound's unique properties have also been leveraged in materials science for the development of advanced polymers and coatings. Its ability to form stable amide bonds makes it suitable for creating biodegradable materials with tailored mechanical and thermal properties.

In conclusion, CAS No. 222968-7 represents a compound with multifaceted applications across chemistry, biology, and materials science. Ongoing research continues to uncover new insights into its potential uses, solidifying its role as an essential building block in modern chemical innovation.